Cas no 438030-17-2 (2-(3-Hexyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)-oxypropanoic Acid)

2-(3-Hexyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)-oxypropanoic Acid is a synthetic coumarin derivative with potential applications in organic synthesis and material science. Its structure features a hexyl substituent and a propanoic acid moiety, enhancing its solubility and reactivity in various chemical processes. The compound’s chromen-2-one core offers photophysical properties, making it useful in fluorescence studies or as a building block for advanced functional materials. Its well-defined molecular architecture allows for precise modifications, enabling tailored applications in pharmaceuticals or agrochemicals. The presence of both lipophilic (hexyl) and hydrophilic (carboxylic acid) groups improves its compatibility with diverse solvent systems, facilitating its use in multiphase reactions.

2-(3-Hexyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)-oxypropanoic Acid structure

438030-17-2 structure

Product Name:2-(3-Hexyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)-oxypropanoic Acid

CAS No:438030-17-2

MF:C₂₀H₂₆O₅

MW:346.417446613312

MDL:MFCD03016391

CID:3142650

PubChem ID:16394753

Update Time:2025-06-07

2-(3-Hexyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)-oxypropanoic Acid Chemical and Physical Properties

Names and Identifiers

- 2-((3-Hexyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)oxy)propanoic acid
- MFCD03016391
- 2-(3-hexyl-4,8-dimethyl-2-oxochromen-7-yl)oxypropanoic acid
- EN300-302959
- ALBB-015672
- propanoic acid, 2-[(3-hexyl-4,8-dimethyl-2-oxo-2H-1-benzopyran-7-yl)oxy]-
- AKOS005175226
- 2-((3-Hexyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)oxy)propanoicacid
- 2-[(3-hexyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)oxy]propanoic acid
- H31240
- 438030-17-2
- VS-09462
- BBL029843
- 2-[(3-Hexyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)-oxy]propanoic acid
- HMS1612N05
- STK991567
- 2-(3-Hexyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)-oxypropanoic Acid
- MDL： MFCD03016391
- Inchi： 1S/C20H26O5/c1-5-6-7-8-9-16-12(2)15-10-11-17(24-14(4)19(21)22)13(3)18(15)25-20(16)23/h10-11,14H,5-9H2,1-4H3,(H,21,22)
- InChI Key： LSTHDERFUSCPKL-UHFFFAOYSA-N
- SMILES： O1C(C(=C(C)C2C=CC(=C(C)C1=2)OC(C(=O)O)C)CCCCCC)=O

Computed Properties

Exact Mass: 346.17802393Da
Monoisotopic Mass: 346.17802393Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 25
Rotatable Bond Count: 8
Complexity: 524
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.1
Topological Polar Surface Area: 72.8Å²

2-(3-Hexyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)-oxypropanoic Acid Security Information

HazardClass：IRRITANT

2-(3-Hexyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)-oxypropanoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	H056515-500mg	2-[(3-Hexyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)-oxy]propanoic Acid	438030-17-2		500mg	$ 235.00	2022-06-04
TRC	H056515-1000mg	2-[(3-Hexyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)-oxy]propanoic Acid	438030-17-2		1g	$ 390.00	2022-06-04
TRC	H056515-2000mg	2-[(3-Hexyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)-oxy]propanoic Acid	438030-17-2		2g	$ 615.00	2022-06-04
Chemenu	CM290403-5g	2-((3-Hexyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)oxy)propanoic acid	438030-17-2	97%	5g	$329	2021-06-17
Chemenu	CM290403-1g	2-((3-Hexyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)oxy)propanoic acid	438030-17-2	97%	1g	$***	2023-03-30
Chemenu	CM290403-5g	2-((3-Hexyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)oxy)propanoic acid	438030-17-2	97%	5g	$***	2023-03-30
abcr	AB409448-500 mg	2-[(3-Hexyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)oxy]propanoic acid	438030-17-2		500MG	€165.80	2023-02-20
abcr	AB409448-1 g	2-[(3-Hexyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)oxy]propanoic acid	438030-17-2		1g	€197.30	2023-06-17
abcr	AB409448-5 g	2-[(3-Hexyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)oxy]propanoic acid	438030-17-2		5g	€456.10	2023-06-17
Enamine	EN300-302959-0.05g	2-[(3-hexyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)oxy]propanoic acid	438030-17-2	95.0%	0.05g	$66.0	2025-03-19